Cas no 1805019-81-1 (2,6-Bis(trifluoromethyl)-4-methylaniline)

• Product Name: 2,6-Bis(trifluoromethyl)-4-methylaniline
• CAS No: 1805019-81-1
• MF: C₉H₇F₆N
• MW: 243.149003267288
• CID: 5008746
• Update Time: 2025-10-28

2,6-Bis(trifluoromethyl)-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-4-methylaniline

• Inchi： 1S/C9H7F6N/c1-4-2-5(8(10,11)12)7(16)6(3-4)9(13,14)15/h2-3H,16H2,1H3
• InChI Key： FRJWLJGMHGXKLV-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C=C(C(F)(F)F)C=1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 221
• XLogP3: 3.4
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2,6-Bis(trifluoromethyl)-4-methylaniline

2,6-Bis(trifluoromethyl)-4-methylaniline (CAS No. 1805019-81-1): Properties, Applications, and Market Insights

2,6-Bis(trifluoromethyl)-4-methylaniline (CAS No. 1805019-81-1) is a specialized fluorinated aromatic amine with unique chemical properties that make it valuable in advanced synthetic applications. This compound belongs to the class of trifluoromethyl-substituted anilines, which are increasingly sought after in pharmaceuticals, agrochemicals, and material science due to their electron-withdrawing effects and stability.

The molecular structure of 2,6-Bis(trifluoromethyl)-4-methylaniline features two trifluoromethyl groups at the 2- and 6-positions and a methyl group at the 4-position of the aniline ring. This arrangement enhances its reactivity as an intermediate in cross-coupling reactions and heterocyclic synthesis. Researchers frequently search for "2,6-Bis(trifluoromethyl)-4-methylaniline synthesis" or "CAS 1805019-81-1 applications," reflecting growing interest in its synthetic utility.

In pharmaceutical research, 2,6-Bis(trifluoromethyl)-4-methylaniline serves as a key building block for drug discovery, particularly in the development of kinase inhibitors and antiviral agents. Its fluorine-rich structure improves metabolic stability and bioavailability—a hot topic in medicinal chemistry. Recent publications highlight its use in proteolysis-targeting chimera (PROTAC) designs, addressing the trending demand for targeted protein degradation therapies.

The compound's role in agrochemical innovation is equally noteworthy. As the industry shifts toward environmentally friendly pesticides, 2,6-Bis(trifluoromethyl)-4-methylaniline derivatives contribute to low-toxicity formulations with enhanced pest selectivity. Searches like "fluorinated anilines in crop protection" align with this sustainable agriculture trend.

Material scientists exploit 2,6-Bis(trifluoromethyl)-4-methylaniline for developing high-performance polymers with exceptional thermal stability and chemical resistance. Its incorporation into polyimides and liquid crystal materials addresses needs in flexible electronics and OLED technology—areas experiencing rapid growth due to foldable device markets.

Market analysis reveals increasing procurement of CAS 1805019-81-1 by contract research organizations and specialty chemical manufacturers. The global push for fluorine-containing fine chemicals (a frequently searched term) drives its commercial relevance, with Asia-Pacific emerging as a key production hub.

From a regulatory perspective, proper handling of 2,6-Bis(trifluoromethyl)-4-methylaniline requires standard laboratory precautions. While not classified as hazardous under major chemical inventories, its amine functionality warrants attention during storage and transportation—information often queried as "2,6-Bis(trifluoromethyl)-4-methylaniline safety data."

Ongoing research explores novel catalytic methods for 2,6-Bis(trifluoromethyl)-4-methylaniline production, responding to queries about "green synthesis of fluorinated aromatics." Recent advances in continuous flow chemistry and electrochemical fluorination demonstrate the compound's alignment with process intensification trends.

In analytical characterization, 2,6-Bis(trifluoromethyl)-4-methylaniline exhibits distinctive NMR spectra (particularly 19F NMR signals) and mass spectrometry fragmentation patterns—technical details frequently searched by analytical chemists validating compound purity.

Future applications may leverage 2,6-Bis(trifluoromethyl)-4-methylaniline in metal-organic frameworks (MOFs) for gas storage, or as a precursor for fluorinated graphene modifiers, connecting to nanotechnology trends. The compound's versatility ensures its continued relevance across multiple high-tech industries.